Cas no 186824-58-8 (artonol B)

artonol B structure
artonol B structure
Product Name:artonol B
CAS No:186824-58-8
MF:C24H20O7
MW:420.411407470703
CID:6644247
PubChem ID:10740797
Update Time:2024-03-02

artonol B Chemical and Physical Properties

Names and Identifiers

    • CHEBI:172660
    • 3H,7H-Furo[3,4-b]pyrano[3,2-h]xanthene-7,11(9H)-dione, 12-acetyl-6-hydroxy-3,3,9,9-tetramethyl-
    • 10-acetyl-21-hydroxy-6,6,17,17-tetramethyl-7,12,18-trioxapentacyclo[11.8.0.0^{3,11}.0^{5,9}.0^{14,19}]henicosa-1(21),3,5(9),10,13,15,19-heptaene-2,8-dione
    • 10-acetyl-21-hydroxy-6,6,17,17-tetramethyl-7,12,18-trioxapentacyclo[11.8.0.03,11.05,9.014,19]henicosa-1(13),3,5(9),10,14(19),15,20-heptaene-2,8-dione
    • 12-Acetyl-6-hydroxy-3,3,9,9-tetramethylfuro[3,4-b]pyrano[3,2- h]xanthene-7,11(3H,9H)-dione
    • artonol B
    • acetyl-hydroxy-tetramethyl-[?]dione
    • 186824-58-8
    • SCHEMBL15144871
    • DTXSID301318708
    • Inchi: 1S/C24H20O7/c1-10(25)16-17-13(24(4,5)31-22(17)28)8-12-19(27)18-14(26)9-15-11(20(18)29-21(12)16)6-7-23(2,3)30-15/h6-9,26H,1-5H3
    • InChI Key: LWJBUOOKYYTUDX-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C(C)=O)=C3C(C(C4C(=CC5=C(C=CC(C)(C)O5)C=4O3)O)=O)=CC=2C1(C)C)=O

Computed Properties

  • Exact Mass: 420.12090297g/mol
  • Monoisotopic Mass: 420.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 1
  • Complexity: 858
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 99.1Ų
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